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Compound of Interest

Compound Name: 1-Naphthoyl chloride

Cat. No.: B1293920

An In-depth Technical Guide to the Safe Handling of 1-Naphthoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling
precautions for 1-Naphthoyl chloride (CAS No. 879-18-5). The information is compiled from
authoritative safety data sheets (SDS) to ensure researchers can work with this compound
safely and effectively.

Chemical Identification and Properties

1-Naphthoyl chloride is an aromatic acyl chloride used in various organic synthesis
applications, including as a derivatization reagent and in the preparation of pharmaceutical
intermediates.[1][2] It appears as a clear to pale yellow liquid or a white to yellow-brown solid
with a pungent odor.[1][3][4][5]

Table 1: Chemical Identification and Physical Properties
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Property

CAS Number

Value

879-18-5[3][6]

Molecular Formula

C11H-CIO[3][7]

Molecular Weight 190.63 g/mol [3][4]

Synonyms 1-Naphthalenecarbonyl chloride, alpha-
Naphthoyl chloride[5][6][8]

Appearance Clear yellow solid or liquid[3]

Melting Point 16-19 °C (lit.)[7][8]

Boiling Point 190 °C / 35 mmHg (lit.)[3][8]

Density 1.265 g/mL at 25 °C (lit.)[3][8]

Flash Point > 110 °C /> 230 °F (closed cup)[3][6]

| Solubility | Reacts violently with water; miscible with organic solvents.[3][4][8] |

Hazard Identification and Classification

1-Naphthoyl chloride is classified as a hazardous chemical that causes severe skin burns and

eye damage.[6][9][10][11] It is corrosive and moisture-sensitive, reacting with water to liberate

toxic gas.[3][12]

Table 2: GHS Hazard Classification

Hazard Class Category

Skin Corrosion/Irritation Category 1B

Hazard Statement

H314: Causes severe skin
burns and eye damage|[6]
[11]

Serious Eye Damage Category 1

H314: Causes severe skin

burns and eye damage[6][10]

| Corrosive to Metals | - | H290: May be corrosive to metals[11] |
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Signal Word: Danger[6][9][11]
Hazard Pictogram:

e GHSO05 (Corrosion)

Stability and Reactivity

The compound is stable under recommended storage conditions but is highly sensitive to
moisture.[1][6][7][8]

Table 3: Incompatible Materials and Conditions to Avoid

Category Examples

Exposure to moist air or water, excess

Conditions to Avoid ] .
heat, incompatible products.[1][3][6][12]

Strong oxidizing agents, strong bases, alcohols,

Incompatible Materials ]
amines, water.[3][6][8][13]

| Hazardous Decomposition | Upon thermal decomposition, it can release carbon monoxide
(CO), carbon dioxide (CO3z), and hydrogen chloride (HCI) gas.[3][6][10][13] |

Personal Protective Equipment (PPE) and
Engineering Controls

Proper engineering controls and personal protective equipment are mandatory when handling
1-Naphthoyl chloride to prevent exposure.

Engineering Controls:
e Work must be conducted in a chemical fume hood.[6][14]
o Ensure adequate ventilation, especially in confined areas.[3][6][10]

o Eyewash stations and safety showers must be in close proximity to the workstation.[6][12]
[14]
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Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Wear tightly fitting safety goggles and a
face shield.[6][9] Conforms to OSHA 29
CFR 1910.133 or European Standard
EN166.[3][13]

Eye/Face Protection

Wear appropriate protective gloves (impervious)
Skin Protection and clothing to prevent skin exposure.[3][6][9]
[13]

| Respiratory Protection | If exposure limits are exceeded, use a full-face respirator with a type
ABEK (EN14387) filter or a NIOSH/MSHA-approved respirator.[3][6] |

Handling, Storage, and Disposal

Precautions for Safe Handling:

Do not get in eyes, on skin, or on clothing.[3][6][14]

Avoid breathing mist, vapors, or spray.[6][14]

Wash hands thoroughly after handling.[3][13]

Handle under an inert atmosphere due to moisture sensitivity.[6]

Conditions for Safe Storage:

» Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][6][10][13]
e Store in a corrosives area and protect from moisture.[6][12]

e For quality maintenance, storing in a freezer is recommended.[6]

Disposal Considerations:
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« Disposal must be in accordance with local, regional, and national hazardous waste
regulations.[3][6]

+ The material can be disposed of via a licensed chemical destruction plant or controlled
incineration with flue gas scrubbing.[9]

¢ Do not discharge into sewer systems.[9]

Emergency Procedures

Immediate medical attention is required for all routes of exposure.[3][6]

Exposure Type Immediate Actions

Rinse mouth with water.

Ingestion Do NOT induce vomiting.
Give 2-4 cups of milk or water.
Move to fresh air. Medical Attention
Inhalation If not breathing, give

artificial respiration.

Seek Immediate
Medical Attention

Immediately rinse with
plenty of water for at
least 15 minutes,
under the eyelids.

Eye Contact

Immediately flush with
Skin Contact plenty of water for at

least 15 minutes.
Remove contaminated clothing.

Click to download full resolution via product page

Caption: Emergency First Aid Protocol for 1-Naphthoyl Chloride Exposure.

Accidental Release Measures
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In the event of a spill, specific procedures must be followed to ensure safety and prevent
environmental contamination.

Personal Precautions:
o Evacuate personnel to safe areas and ensure adequate ventilation.[6][10]

» Use personal protective equipment as required, including respirators, gloves, and eye
protection.[6][9]

» Avoid breathing vapors and prevent contact with skin and eyes.[9]
Containment and Clean-up:

e Prevent further leakage if it is safe to do so.[9]

e Do not let the product enter drains or the environment.[6][9][14]

e Soak up the spill with inert absorbent material (e.g., dry sand) and place it in a suitable,
closed container for disposal.[3][6][10][14]
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1. Evacuate & Secure Area
Ensure adequate ventilation

2. Don Full PPE
(Respirator, Goggles,
Gloves, Protective Clothing)

3. Contain Spill
Prevent entry into drains

and waterways

4. Absorb Material
Use inert, dry material
(e.g., sand, dry chemical)

5. Collect & Containerize
Place in a suitable, closed,
labeled container for disposal

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for Responding to an Accidental Spill of 1-Naphthoyl Chloride.

Fire-Fighting Measures

Table 5: Fire-Fighting Measures
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Aspect Guideline

COz, dry chemical, dry sand, alcohol-

Suitable Extinguishing Media .
resistant foam.[3][6][10][14]

Unsuitable Extinguishing Media Water, as it reacts with the substance.[6][12][14]

Thermal decomposition can release irritating
Specific Hazards and toxic gases like hydrogen chloride.[3][6][14]
The product itself causes burns.[6][14]

| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) with pressure-
demand (MSHA/NIOSH approved) and full protective gear.[3][6][10] |

Transportation Information

1-Naphthoyl chloride is regulated as a hazardous material for transportation.
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{1-Naphthoyl Chloride | CAS: 879-18-5}

Primary Hazards

- Causes severe skin burns
- Causes serious eye damage
- Moisture sensitive
- Reacts with water

- Corrosive

necessitates

Safe Handling Controls
- Use in chemical fume hood Emergency Response

- Wear specified PPE - **Spill:** Absorb with inert material

- Store in dry, cool, ventilated area - **Eire:** Use CO:2 or dry chemical

- Keep container tightly closed - **First Aid:** Flush affected area, seek immediate medical attention

- Avoid incompatible materials

Click to download full resolution via product page

Caption: Logical Relationship Between Hazards and Control Measures.

Table 6: Transportation Information
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Proper

Regulation UN Number Shipping Hazard Class Packing Group
Name
Corrosive

DOT UN3265 liquid, acidic, 8 |

organic, n.o.s.

Corrosive liquid,
ADR/RID 3265 acidic, organic, 8 Il

n.o.s.

Corrosive liquid,
IMDG 3265 acidic, organic, 8 Il
n.o.s.

Corrosive liquid,
IATA 3265 acidic, organic, 8 Il

n.o.s.

(Information compiled from multiple SDS sources)[6][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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